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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

For Immediate Release

This technical whitepaper provides an in-depth overview of calcium lactate gluconate, a

highly soluble organic calcium salt. Designed for researchers, scientists, and drug development

professionals, this document details its chemical properties, comprehensive regulatory status in

key markets, and validated analytical methodologies for quality control.

Core Compound Information
Calcium lactate gluconate is a salt composed of calcium, lactate, and gluconate.[1] It is

distinguished by its high bioavailability and neutral taste, making it a preferred choice for

calcium fortification in pharmaceutical, nutraceutical, and food and beverage applications.[1][2]

[3] While often referred to by the CAS number 11116-97-5, it is technically a mixture of calcium

lactate and calcium gluconate.[1][4]

Physicochemical Properties
The compound is a white, odorless, crystalline powder known for its excellent and rapid

solubility in water.[1][4][5] This high solubility is a key functional advantage over other common

calcium salts.[3][4]
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Property Value Source(s)

CAS Number 11116-97-5 [1][2][3][5][6]

Appearance
White to off-white, odorless

powder or granules
[1][4]

Molecular Formula

C₉H₁₈CaO₁₀ (simplified)

Ca₅(C₃H₅O₃)₆·(C₆H₁₁O₇)₄·2H₂

O (mixture)

[1][2][3]

Molecular Weight
324.29 g/mol (simplified)

~1551.4 g/mol (mixture)
[2][3][7]

Solubility
Highly soluble in water (~20-40

g/100 mL)
[4][5][8]

Taste Neutral [1][3][4]

pH (1% solution) ~6.0 [5]

Regulatory Landscape
Calcium lactate gluconate is widely accepted for use in food and pharmaceutical products

globally, with its regulatory status primarily derived from the individual approvals of its

components, calcium lactate and calcium gluconate.
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Jurisdiction Regulation Details Source(s)

United States FDA - 21 CFR

Generally Recognized

as Safe (GRAS).

Calcium lactate is

listed under 21 CFR

§184.1207 and

calcium gluconate

under 21 CFR

§184.1199. Calcium

lactate gluconate is

self-affirmed GRAS

for use as a flavoring

agent in beverages up

to 0.25%.

[4]

Europe (EC) No 1333/2008

Calcium lactate

(E327) and calcium

gluconate (E578) are

generally permitted

food additives that

may be added to all

foodstuffs following

the 'quantum satis'

principle.

[4]

Europe Directive 2002/46/EC

Both salts are

permitted for use in

food supplements.

[4]

Europe (EC) No 1925/2006

Listed on the positive

list for use in food

fortification.

[4]

Experimental Protocols & Methodologies
Accurate quantification and quality control are critical for ensuring the safety and efficacy of

calcium lactate gluconate in final products. The following are established analytical methods.
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Assay of Calcium Content by Complexometric Titration
This method, adapted from the United States Pharmacopeia (USP) monograph for calcium

lactate, determines the total calcium content.[9][10]

Principle: Calcium ions (Ca²⁺) are titrated with a standardized solution of a chelating agent,

disodium edetate (EDTA), at an alkaline pH. The endpoint is detected using a colorimetric

indicator, such as hydroxy naphthol blue, which changes color when all calcium ions have been

complexed by the EDTA.

Methodology:

Sample Preparation: Accurately weigh approximately 350 mg of the dried calcium lactate
gluconate sample.

Dissolution: Dissolve the sample in 150 mL of water containing 2 mL of dilute hydrochloric

acid.

Titration:

While stirring, add approximately 30 mL of 0.05 M disodium edetate VS from a 50-mL

buret.

Add 15 mL of 1 N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

Continue the titration with the 0.05 M disodium edetate solution until the endpoint is

marked by a distinct blue color.

Calculation: Each mL of 0.05 M disodium edetate is equivalent to a specific mass of calcium,

which is used to calculate the percentage of calcium in the original sample.

Simultaneous Determination of Lactate and Gluconate
by RP-HPLC
This Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method allows for

the simultaneous quantification of the lactate and gluconate components.
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Principle: The method separates lactic acid and gluconic acid on a C18 reversed-phase

column. The components are eluted using an isocratic mobile phase and detected by their

absorbance at a low UV wavelength.

Methodology:

Chromatographic System:

Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

Mobile Phase: 0.025 mol/L Sodium Dihydrogen Phosphate (NaH₂PO₄), with pH adjusted

to 2.50.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Standard Preparation: Prepare standard solutions of known concentrations of lactic acid and

gluconic acid in water.

Sample Preparation: Accurately weigh and dissolve the calcium lactate gluconate sample

in water to achieve a concentration within the linear range of the assay.

Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

Record the peak areas.

Calculation: Compare the peak areas of lactate and gluconate from the sample solution to

those from the standard solutions to determine their respective concentrations.

Visualized Workflows and Pathways
Quality Control Workflow
The following diagram illustrates a typical quality control workflow for a pharmaceutical

ingredient like calcium lactate gluconate, from raw material receipt to final product release.

[11][12][13]
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Figure 1: Pharmaceutical Quality Control Workflow
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Calcium Signaling Pathway
As a calcium supplement, calcium lactate gluconate provides bioavailable calcium ions that

participate in numerous intracellular signaling pathways.[14] The diagram below provides a

simplified overview of a common calcium signaling cascade initiated by a G protein-coupled

receptor (GPCR).[3][5][6]

Figure 2: Simplified GPCR-Mediated Calcium Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Calcium Lactate Gluconate:
Properties, Regulation, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105414#calcium-lactate-gluconate-cas-number-and-
regulatory-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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